Cas no 2680869-58-1 (tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680869-58-1
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5635323
• PubChem ID: 165928732
• Update Time: 2025-08-03

tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-yl]carbamate
• 2680869-58-1
• EN300-28289915
• tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C16H18N4O2/c1-11-6-5-7-13(8-11)20-14(12(9-17)10-18-20)19-15(21)22-16(2,3)4/h5-8,10H,1-4H3,(H,19,21)
• InChI Key： YNUOZGUTCTXWSL-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=NN1C1C=CC=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-ylcarbamate

tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-ylcarbamate, identified by the CAS number 2680869-58-1, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their versatile applications in drug discovery and material science. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents attached to the pyrazole ring, including the tert-butyl group and the cyano group, play a crucial role in determining its chemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-ylcarbamate. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to construct the pyrazole core and its substituents. These methods not only enhance the purity of the compound but also allow for precise control over the stereochemistry, which is essential for its intended applications.

The pharmacological profile of this compound has been extensively studied, revealing its potential as a lead molecule in drug development. Studies have demonstrated that tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-ylcarbamate exhibits significant activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has highlighted its ability to inhibit kinase enzymes, which are often overexpressed in cancer cells, making it a promising candidate for anticancer therapy.

In addition to its pharmacological applications, this compound has also found utility in material science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The cyano group attached to the pyrazole ring contributes to its electron-withdrawing characteristics, which are advantageous for these applications.

The synthesis and characterization of tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5-ylcarbamate have been documented in numerous scientific journals, showcasing its growing importance in both academic and industrial research. Its structural versatility and tunable properties make it a valuable tool for chemists and pharmacologists alike.

In conclusion, tert-butyl N-4-cyano-1-(3-methylphenyl)-1H-pyrazol-5